3,4-Dichlorophenylacetic acid
Cat. No. B1329532
Key on ui cas rn:
5807-30-7
M. Wt: 205.03 g/mol
InChI Key: ZOUPGSMSNQLUNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09434722B2
Procedure details
This compound was prepared according to general method 2 with (step I) 2-(3,4-dichlorophenyl)acetic acid (0.775 g; 3.78 mmol) and oxalyl chloride (0.352 mL; 4.16 mmol) in dichloromethane (8 mL) with few drops of DMF and (step II) ethyl 2-amino-2-(hydroxyimino)acetate (0.500 g; 3.78 mmol) and N,N diisopropylethylamine (1.05 mL; 6.06 mmol) in dichloromethane (10 mL) and (step III) pyridine (18 mL). The crude material was purified by flash chromatography on silica (eluent 20 to 100% ethyl acetate in heptane) to yield 0.2004 g (18%) of ethyl 5-(3,4-dichlorobenzyl)-1,2,4-oxadiazole-3-carboxylate as a white solid.
Yield
18%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][C:10]([OH:12])=O)[CH:5]=[CH:6][C:7]=1[Cl:8].C(Cl)(=O)C(Cl)=O.[NH2:19][C:20](=[N:26]O)[C:21]([O:23][CH2:24][CH3:25])=[O:22].C(N(CC)C(C)C)(C)C>ClCCl.N1C=CC=CC=1.CN(C=O)C>[Cl:1][C:2]1[CH:3]=[C:4]([CH:5]=[CH:6][C:7]=1[Cl:8])[CH2:9][C:10]1[O:12][N:26]=[C:20]([C:21]([O:23][CH2:24][CH3:25])=[O:22])[N:19]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.775 g
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1Cl)CC(=O)O
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Step Two
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Name
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|
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Quantity
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0.352 mL
|
|
Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Step Three
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Name
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|
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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NC(C(=O)OCC)=NO
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Step Four
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Name
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|
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Quantity
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1.05 mL
|
|
Type
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reactant
|
|
Smiles
|
C(C)(C)N(C(C)C)CC
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Step Five
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Name
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|
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Quantity
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8 mL
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|
Type
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solvent
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|
Smiles
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ClCCl
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Step Six
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Name
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|
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Quantity
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10 mL
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|
Type
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solvent
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|
Smiles
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ClCCl
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Step Seven
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Name
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|
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Quantity
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18 mL
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|
Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Eight
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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This compound was prepared
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude material was purified by flash chromatography on silica (eluent 20 to 100% ethyl acetate in heptane)
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
ClC=1C=C(CC2=NC(=NO2)C(=O)OCC)C=CC1Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.2004 g | |
| YIELD: PERCENTYIELD | 18% | |
| YIELD: CALCULATEDPERCENTYIELD | 17.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
